Cas no 2229536-48-3 (3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229536-48-3
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 5819648
• PubChem ID: 165979685
• Update Time: 2025-06-15

3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229536-48-3
• EN300-1990657

• Inchi： 1S/C8H14O4S/c1-8(2)5(4-13(3,11)12)6(8)7(9)10/h5-6H,4H2,1-3H3,(H,9,10)
• InChI Key： ZJFBHPWLGXRUDR-UHFFFAOYSA-N
• SMILES： S(C)(CC1C(C(=O)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 206.06128010g/mol
• Monoisotopic Mass: 206.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(Methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

3-(Methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229536-48-3) is a unique and structurally intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound, characterized by its cyclopropane core and methanesulfonylmethyl substituent, offers a rich platform for exploring new chemical reactions and biological activities.

The cyclopropane ring, a three-membered carbon cycle, is known for its high ring strain and reactivity. This strain can be harnessed to drive a variety of chemical transformations, making 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid an attractive starting material for synthetic chemists. The presence of the methanesulfonylmethyl group adds further complexity and functionality to the molecule, enhancing its potential for diverse applications.

Recent studies have focused on the synthesis and reactivity of 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid. One notable approach involves the use of transition-metal-catalyzed reactions to functionalize the cyclopropane ring. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents onto the cyclopropane framework, expanding the scope of derivatization and opening up new avenues for drug discovery.

In the realm of pharmacology, 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown promise as a lead compound for developing novel therapeutic agents. Its unique structure allows it to interact with specific biological targets, potentially modulating their activity in ways that could be beneficial for treating various diseases. For example, preliminary studies have indicated that derivatives of this compound exhibit potent anti-inflammatory properties, making them candidates for further investigation in the treatment of inflammatory disorders.

The carboxylic acid functionality in 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid also plays a crucial role in its biological activity. Carboxylic acids are known to form hydrogen bonds with biological macromolecules, which can enhance their binding affinity and selectivity. This property is particularly valuable in drug design, where optimizing interactions with target proteins is essential for achieving therapeutic efficacy.

Furthermore, the methanesulfonylmethyl group has been shown to influence the pharmacokinetic properties of compounds. Sulfonamides and sulfoxides are common functional groups in pharmaceuticals due to their ability to improve solubility and bioavailability. In the context of 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid, this group may enhance the compound's ability to cross biological membranes and reach its intended target site.

Recent advancements in computational chemistry have also contributed to our understanding of 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this compound. These studies have helped identify key structural features that contribute to its reactivity and biological activity.

In conclusion, 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229536-48-3) represents a fascinating molecule with a wide range of potential applications in both chemistry and pharmacology. Its unique structural features make it an excellent candidate for further research and development, particularly in the areas of synthetic methodology and drug discovery. As ongoing studies continue to unravel its full potential, this compound is likely to play an increasingly important role in advancing our understanding of chemical reactivity and biological function.